Cas no 39145-47-6 (1-(4-Chlorophenoxy)-2-nitrobenzene)

1-(4-Chlorophenoxy)-2-nitrobenzene is a chlorinated nitroaromatic compound with applications in organic synthesis and agrochemical research. Its structure, featuring a chlorophenoxy group and a nitro substituent on the benzene ring, makes it a versatile intermediate for further chemical modifications. The compound exhibits stability under standard conditions, facilitating handling and storage. Its reactivity, particularly in electrophilic and nucleophilic substitution reactions, allows for the synthesis of more complex derivatives. The presence of both electron-withdrawing (nitro) and electron-donating (phenoxy) groups contributes to its utility in designing specialized molecules for pharmaceuticals or crop protection agents. The product is typically supplied with high purity, ensuring reproducibility in research applications.
1-(4-Chlorophenoxy)-2-nitrobenzene structure
39145-47-6 structure
Product Name:1-(4-Chlorophenoxy)-2-nitrobenzene
CAS No:39145-47-6
MF:C12H8ClNO3
MW:249.649822235107
CID:54969
PubChem ID:3016050
Update Time:2025-10-06

1-(4-Chlorophenoxy)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-[(4-Chlorophenyl)oxy]-2-nitrobenzene
    • 4'-Chloro-2-nitrodiphenyl ether
    • 1-(4-Chlorophenoxy)-2-nitrobenzene
    • Benzene, 1-(4-chlorophenoxy)-2-nitro-
    • P-CHLOROPHENYL-O-NITROPHENYL ETHER
    • (4-chloro-phenyl)-(2-nitro-phenyl)-ether
    • (4-Chlor-phenyl)-(2-nitro-phenyl)-aether
    • 2-(4'-chlorophenoxy)nitrobenzene
    • 2-(4-Chlorophenoxy)nitrobenzene
    • 2-(p-chlorophenoxy)nitrobenzene
    • 2-Nitro-4`-chloro-diphenyl ether
    • 2-Nitro-4'-chloro-diphenyl ether
    • AC1MI2AJ
    • EINECS 254-316-0
    • PubChem12709
    • ISOAMYLUNDECYLENATE
    • KVYVAGCVKWBOBS-UHFFFAOYSA-N
    • 2-(4-Chlorophenoxy)-1-nitrobenzene
    • 4'-Chloro-2-nitrodiphenyl ether;-[(4-Chlorophenyl)oxy]-2-nitrobenzene
    • DTXSID8021694
    • NS00030525
    • FT-0645193
    • SR-01000393877
    • CHEMBL2270122
    • A26491
    • 2-Nitro-4'-chlorodiphenyl ether
    • SR-01000393877-1
    • SCHEMBL641831
    • 39145-47-6
    • AKOS001482618
    • 2-Nitro-4'-chlorodiphenylether
    • DB-027451
    • MFCD00024208
    • G64599
    • 1-CHLORO-4-(2-NITROPHENOXY)BENZENE
    • MDL: MFCD00024208
    • Inchi: 1S/C12H8ClNO3/c13-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)14(15)16/h1-8H
    • InChI Key: KVYVAGCVKWBOBS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 249.01934
  • Monoisotopic Mass: 249.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 55A^2

Experimental Properties

  • Density: 1.358
  • Boiling Point: 345°Cat760mmHg
  • Flash Point: 162.4°C
  • Refractive Index: 1.614
  • PSA: 52.37

1-(4-Chlorophenoxy)-2-nitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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